Cas no 2225169-68-4 (4-(3-Methoxyphenyl)thiophene-2-boronic acid)

4-(3-Methoxyphenyl)thiophene-2-boronic acid is a boronic acid derivative featuring a thiophene core substituted with a 3-methoxyphenyl group at the 4-position and a boronic acid moiety at the 2-position. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. Its stability and reactivity make it a valuable intermediate in pharmaceutical and materials science research. The methoxy group enhances solubility and electronic properties, facilitating diverse functionalization. Suitable for controlled reactions, it offers high selectivity and yield under mild conditions. Proper handling under inert atmospheres is recommended to preserve its integrity.

4-(3-Methoxyphenyl)thiophene-2-boronic acid structure

2225169-68-4 structure

Product Name:4-(3-Methoxyphenyl)thiophene-2-boronic acid

CAS No:2225169-68-4

MF:C₁₁H₁₁BO₃S

MW:234.08

CID:5143070

PubChem ID:45785660

Update Time:2025-06-07

4-(3-Methoxyphenyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-Methoxyphenyl)thiophene-2-boronic acid
- Boronic acid, B-[4-(3-methoxyphenyl)-2-thienyl]-
- SCHEMBL2559250
- 2225169-68-4
- (4-(3-Methoxyphenyl)thiophen-2-yl)boronic acid
- AKOS015943504
- Inchi： 1S/C11H11BO3S/c1-15-10-4-2-3-8(5-10)9-6-11(12(13)14)16-7-9/h2-7,13-14H,1H3
- InChI Key： PWZSTVKFMHXZEM-UHFFFAOYSA-N
- SMILES： B(C1SC=C(C2=CC=CC(OC)=C2)C=1)(O)O

Computed Properties

Exact Mass: 234.0521955g/mol
Monoisotopic Mass: 234.0521955g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.9Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M908063-50mg	4-(3-Methoxyphenyl)thiophene-2-boronic acid	2225169-68-4	95%	50mg	￥1,555.20	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M908063-250mg	4-(3-Methoxyphenyl)thiophene-2-boronic acid	2225169-68-4	95%	250mg	￥4,667.40	2022-01-12